Cas no 30062-44-3 (5-(Prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(Prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine
• CAS No: 30062-44-3
• MF: C₅H₇N₃S₂
• MW: 173.259177446365
• MDL: MFCD00995899
• CID: 313319
• PubChem ID: 351914
• Update Time: 2025-04-19

5-(Prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(2-propen-1-ylthio)-
• 5-ALLYLSULFANYL-[1,3,4]THIADIAZOL-2-YLAMINE
• 5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-amine
• 5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine
• 5-prop-2-enylthio-1,3,4-thiadiazole-2-ylamine
• EN300-02455
• A912778
• VS-00884
• CS-0218917
• C5H7N3S2
• 5-(allylsulfanyl)-1,3,4-thiadiazol-2-ylamine
• AKOS000115459
• SCHEMBL6530544
• 5-[(Prop-2-en-1-yl)sulfanyl]-1,3,4-thiadiazol-2-amine
• AI-204/31687038
• Z18452651
• DTXSID10326107
• MFCD00995899
• 5-(2-Propen-1-ylthio)-1,3,4-thiadiazol-2-amine
• 5-(Allylthio)-1,3,4-thiadiazol-2-amine
• 2-amino-5-allylthio-1,3,4-thiadiazole
• HMS1765K07
• 30062-44-3
• NSC523975
• NSC-523975
• 5-Allylsulfanyl-1,3,4-thiadiazol-2-amine
• G90977
• BBL001820
• STK519534
• 5-(Prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD00995899
• Inchi： 1S/C5H7N3S2/c1-2-3-9-5-8-7-4(6)10-5/h2H,1,3H2,(H2,6,7)
• InChI Key： KKGCJNIVVSSVRG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC=C

Computed Properties

• Exact Mass: 173.00800
• Monoisotopic Mass: 173.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 316.1°Cat760mmHg
• Flash Point: 145°C
• Refractive Index: 1.635
• PSA: 105.34000
• LogP: 1.97960